Cas no 1234955-38-4 (N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide
• CAS No: 1234955-38-4
• MF: C₂₀H₃₁N₃O₃
• MW: 361.478445291519
• CID: 5919832
• PubChem ID: 49687990
• Update Time: 2025-05-20

N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-[(2-phenoxypropanoylamino)methyl]piperidine-1-carboxamide
• AKOS024491938
• N-(tert-butyl)-4-((2-phenoxypropanamido)methyl)piperidine-1-carboxamide
• F5033-2602
• 1234955-38-4
• N-tert-butyl-4-[(2-phenoxypropanamido)methyl]piperidine-1-carboxamide
• VU0631155-1
• N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide

• Inchi： 1S/C20H31N3O3/c1-15(26-17-8-6-5-7-9-17)18(24)21-14-16-10-12-23(13-11-16)19(25)22-20(2,3)4/h5-9,15-16H,10-14H2,1-4H3,(H,21,24)(H,22,25)
• InChI Key： BKSDXXHPZXWOOX-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)(C)C)=O)CCC(CNC(=O)C(OC2=CC=CC=C2)C)CC1

Computed Properties

• Exact Mass: 361.23654186g/mol
• Monoisotopic Mass: 361.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.7Ų

Additional information on N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide

N-tert-Butyl-4-(2-Phenoxypropanamido)methylpiperidine-1-carboxamide (CAS No. 1234955-38-4): An Overview

N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide (CAS No. 1234955-38-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and central nervous system (CNS) disorders.

The molecular structure of N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide is composed of a piperidine ring, a tert-butyl group, and a phenoxypropanamido moiety. These functional groups contribute to the compound's stability and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted the importance of these structural elements in modulating specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels.

In the context of neurodegenerative diseases, N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide has been investigated for its potential to modulate the activity of neurotransmitter systems. Specifically, it has shown efficacy in modulating the release and reuptake of neurotransmitters such as dopamine and serotonin, which are crucial for maintaining cognitive function and mood regulation. This property makes it a promising candidate for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Preclinical studies have demonstrated that N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide exhibits favorable pharmacokinetic properties, including high oral bioavailability and a long half-life. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over an extended period. Additionally, the compound has shown low toxicity and minimal side effects in animal models, further supporting its potential for clinical development.

The mechanism of action of N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide is multifaceted. It has been shown to interact with multiple receptor subtypes, including serotonin receptors (5-HT_1A, 5-HT_2A), dopamine receptors (D₁, D₂), and adrenergic receptors (α_2A). This broad-spectrum activity allows it to address multiple aspects of neurological disorders, potentially leading to more comprehensive therapeutic outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

In addition to its therapeutic applications, N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide has also been studied for its potential as a research tool. Its ability to selectively modulate specific receptor subtypes makes it valuable for investigating the roles of these receptors in various physiological processes. This can contribute to a deeper understanding of disease mechanisms and inform the development of more targeted therapies.

The synthesis of N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide involves several steps, including the formation of the piperidine ring, attachment of the tert-butyl group, and introduction of the phenoxypropanamido moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its availability for both research and clinical use.

In conclusion, N-tert-butyl-4-(2-phenoxypropanamido)methylpiperidine-1-carboxamide (CAS No. 1234955-38-4) represents a promising compound with significant potential in the treatment of neurodegenerative diseases and CNS disorders. Its unique structural features, favorable pharmacokinetic properties, and broad-spectrum mechanism of action make it an exciting area of ongoing research and development in the pharmaceutical industry.